Composites are prone to defects in manufacture，which are to be evaluated for safety through non-destructive testing (NDT) techniques. Thermal images are acquired for NDT by using Optical pulsed thermography. Defect detection can be performed by proposing defect detection algorithms. However, due to the low resolution of defect contrast, the detection performance of the existing algorithm is still sub-optimal. In this work, a decomposition algorithm by differentiating low-rank tensors is proposed to extract weak defect information from complex thermal pattern disturbances for surface and sub-surface defect detection. The algorithm mines deep insight into the information on the differentiation of different ranks between structures from the results of Tucker decomposition to extract defect features. In particular, a probabilistic tensor model is introduced to correct potential mismatch patterns enhance defect contrast, and suppress noise and light spot interference. To verify the effectiveness and robustness of the proposed algorithm, a variety of complex composite specimens have been used for validation. The experimental results show that the proposed algorithm achieves better performance compared to the state-of-the-art algorithms especially in enhancing the defect contrast and suppressing the light spot in seven common samples. In overall, it can provide on average of approximately 15% F-score and 3 dB SNR improvement for validation.

This work focuses on the non-destructive evaluation of the bonding quality in different metal/adhesive/composite samples and on the detection of defects simulating a kissing bond, using Shear Horizontal (SH) guided waves. A predictive 2D numerical model, called interphases model and based on finite elements method describing the interface substrate/adhesive by a very thin layer, is developed. Various samples with different adhesion levels obtained by modifying the cohesive and adhesive aspects or including a defect representing a kissing bond are investigated. An experimental study is performed with non-contact ElectroMagnetic Acoustic Transducers (EMAT) in excitation and reception. As the wavenumber-frequency sensitive SH modes to the adhesion quality shown by the numerical predictions are not easy to generate experimentally, the analysis of the behaviour of the SH modes is based here on their amplitude. Results show that it is possible to differentiate between the adhesion levels due to different epoxy conversion, the presence or absence of an adhesion promoter or a pollution by a release agent, as well as the detection of the defect.

This paper presents a deep-learning surrogate model tailored for a fast generation of realistic ultrasonic images in the Multi-modal Total Focusing Method (M-TFM) framework. The method employs both physics- and data- driven data-sets. To this end, we propose a Conditional U-Net (cU-Net) to perform a controlled generative process of high-resolution M-TFM images by spanning the set of inspection parameters, employing both the experimental data (high-fidelity acquisitions) and the simulated ones (a low-fidelity counterpart). Once trained on experimental and simulated images, the cU-Net embodies an enhanced realism, learnt from the experimental data, coupled with a quasi-real-time prediction that prevents the need for extra simulations. Moreover, our surrogate model provides a controlled M-TFM generation conditioned by the steering parameters of the simulation as well as by the physics underlying the ultrasonic testing schema. The performances of our approach are demonstrated in a case study of M-TFM images of a component with planar defects in a complex weld-like profile. Furthermore, we consider uncertainties in M-TFM image parameters reconstruction in both numerical and experimental data to reproduce the on-site inspection. Additionally, we show how the trained neural network can learn its inner layers (i.e., the cU-Net layers) according to the physical parameters at stake so that it can be considered an white-box model enabling a qualitative interpretation of the generative process.

In this study, a nondestructive testing (NDT) technique was developed to estimate the plastic properties of aluminum (Al) alloys using machine learning (ML) based on ultrasonic and eddy-current data. To validate the performance of the proposed technique, hundreds of Al alloys with a wide spectrum of mechanical properties were fabricated under different compositional and heat treatment conditions. From these specimens, the NDT parameters were measured and used as the input features of the ML model. The outputs estimated from this ML model were yield strength, ultimate tensile strength, and elongation. The estimation results were compared with those obtained from destructive tensile testing, which was performed after the completion of the NDT measurements. The relative error between the estimated and ground-truth values was approximately 8%. In particular, among the various NDT parameters, the ultrasonic nonlinearity and electrical conductivity are sensitive to the plastic properties. The related scientific findings are also discussed.

We conducted an experimental investigation to localize and detect internal defects in a sandwich panel made of glass-fiber-reinforced polymer (GFRP) using terahertz (THz) time-domain spectroscopy and signal processing techniques, which included smoothing and derivative analysis to enhance the defect detection performance. A simulated defect was created using a peel ply and scanned using a pulsed THz scanner with a reflection geometry specifically designed for this purpose. The reflected THz wave was analyzed to improve defect detection performance through time-domain signal processing using smoothing and derivative analysis. To quantify the performance of the proposed signal processing method, we introduced the Defect to Noise Ratio and evaluated its effectiveness accordingly. As a result, noise was removed and defect detection performance was enhanced, enabling the visualization of foreign insert defects in the GFRP sandwich panel.

Due to the merit of establishing volumetric data, X-ray computed tomography (XCT) is increasingly used as a non-destructive evaluation technique in the quality control of advanced manufactured parts with complex non-line-of-sight features. However, the cost of measurement time and data storage hampers the adoption of the technique in production lines. Commercial fast XCT utilises X-ray detectors with fast detection capability, which can be expensive and result in a large amount of data. This paper discussed a different approach, where fast XCT was realised via the acquisition of a small number of projection images instead of full projection images. An established total variation (TV) algorithm was used to handle the reconstruction.The paper investigates the feasibility of using the TV algorithm in handling a significantly reduced number of projection images for reconstruction. This allows a reduction of measurement time from 52 min to 1 min for a typical industrial XCT system with an exposure time of 1 s per projection. It also enables a reduction of data size proportionally.A test strategy including both quantitative and qualitative test metrics was considered to evaluate the effectiveness of the reconstruction algorithm. The qualitative evaluation includes both the signal to noise ratio and the contrast to noise ratio. The quantitative evaluation was established using reference samples with different internal and external geometries. Simulation data were used in the assessment considering various influence factors, such as X-ray source property and instrument noise.The results demonstrated the possibility of using advanced reconstruction algorithms in handling XCT measurements with a significantly limited number of projection images for dimensional measurements. This work lays down the foundation for conducting fast XCT measurements without the need for instrument alteration or enhancement. Although the reconstruction time required is still considerable, various possibilities to improve this have been discussed.

Reliability testing and failure modelling is crucial and very challenging for modern electronics, especially safety critical electronics-based systems working under harsh environmental conditions. In this paper, an approach based on ultrasonic Non-Destructive Evaluation (NDE) is proposed to establish a failure model for solder joints which is urgently needed for prognostic and health management of electronics. Printed Circuit Boards (PCB) containing flip-chip and Area Array packages were designed and aged using Accelerated Thermal Cycling (ATC) testing. During ATC testing solder joint degradation was regularly monitored by taking out the test boards from the temperature chamber at four thermal cycle intervals for ultrasonic micro-imaging. Data pre-processing techniques including dynamic range-based intensity normalization, gain compensation, and calibration for random transducer defocusing errors were developed to enhance the data consistency, integrity and accuracy. Furthermore, solder joint image labelling and segmentation methods were developed by exploiting the geometrical features of the solder joints to extract individual solder joints and Region of Interests (ROIs) from the sequential ultrasound images collected throughout the testing. The mean intensity of the ROIs was used as the precursor to degradation to build the solder joint failure model, from which cycles to failure for individual solder joints are finally derived for life prediction.

Precise estimation of carburization depth is mandatory to avoid failure and critical degradation of high-performance mechanical parts. In this work, we studied magnetic methods as an indirect way to obtain this information. Usual techniques consisting of complex combinations of unrelated indicators have been left aside and replaced by a theoretical approach based on the magnetization mechanisms.A series of rod specimens were pre-characterized using destructive hardness tests and classified into four categories from virgin to very deep carburization depth. Then, rods from each batch were tested with different magnetic testing techniques. Identical experimental conditions were kept to limit the degrees of freedom and ensure the viability of the conclusions. The Magnetic Incremental Permeability (MIP) maximal amplitude ΔZ which is associated with the domain wall bulging mechanism showed the highest linear correlation with the carburization depth.Based on these first observations, new experimental conditions were proposed: MIP AC component frequency was reduced to 1 kHz, leading to a magnetic penetration large enough to reach the specimen core. A sudden change in slope was observed on the MIP signature of the treated specimens when the excitation field was close to the core coercivity (of similar magnetic behavior as untreated specimens). The corresponding local slope obtained a very high 0.987 linear correlation coefficient vs. carburization depth and revealed low-frequency MIP as an effective magnetic nondestructive technique for thick carburization evaluation.

Dominant flexural mode excitation of helical waves in hollow cylinders by applying helical surface tractions, equivalent to exciting obliquely propagating plate waves in the unwrapped plate, is reported. However, this approach cannot be generalized with theoretical underpinnings. The response of hollow cylinders under helical surface tractions is investigated using normal mode expansion method. Purity of the target flexural mode depends on the mode wave structures at excitation frequencies and the helix angle of the helical excitation. With helical surface tractions, only flexural modes with large circumferential and longitudinal displacements, usually torsional flexural modes, can be effectively generated. The target flexural mode and excitation frequency should be selected carefully for better purity. The helix angle for the target mode should diverge considerably from other modes, especially those with large circumferential and longitudinal displacements. The apparently oblique propagation of the flexural mode can also be explained theoretically. The helically excited flexural mode comprises two orthogonal wave structures with identical flexural modes that are out of phase in the propagation direction, causing periodically changing circumferential orientation of the combined wave structure and oblique wave front. Finite element simulations and experiments agree well with theoretical predictions.

The local wavenumber feature of ultrasonic guided waves can be used to detect wall-thinning because the thickness at each spatial location determines the wavenumber at that point. However, this paper shows that the accuracy of the local wavenumber estimation results is closely related to the size of the damage. When the size is small to a certain extent, the estimated local wavenumber can be significantly lower than the true value. In order to obtain the local wavenumber accurately, an artificial neural network (ANN) method is introduced in this paper to relate the estimated local wavenumber to the true wavenumber. A two-dimensional finite element guided wave model is developed to generate the rich inputs (estimated local wavenumber), while the outputs (true local wavenumber) are obtained by a semi-analytical finite element (SAFE) method. The ANN method is experimentally validated with a laser-generated ultrasonic system, and the error between the predicted local wavenumber and the true wavenumber is within 5% for a wide range of damage sizes, thus ensuring the accuracy of assessing wall-thinning.